Cas no 2548992-66-9 (4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one)

• Product Name: 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one
• CAS No: 2548992-66-9
• MF: C₁₄H₁₅ClN₄O₂
• MW: 306.74750161171
• CID: 5311535
• PubChem ID: 154853823
• Update Time: 2025-10-28

4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one Chemical and Physical Properties

Names and Identifiers

• 2548992-66-9
• AKOS040722510
• F6744-7849
• 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one
• 4-[1-(6-Chloro-2-benzoxazolyl)-3-azetidinyl]-2-piperazinone

• Inchi： 1S/C14H15ClN4O2/c15-9-1-2-11-12(5-9)21-14(17-11)19-6-10(7-19)18-4-3-16-13(20)8-18/h1-2,5,10H,3-4,6-8H2,(H,16,20)
• InChI Key： OHQIYRVZBHBOAQ-UHFFFAOYSA-N
• SMILES： N1CCN(C2CN(C3=NC4=CC=C(Cl)C=C4O3)C2)CC1=O

Computed Properties

• Exact Mass: 306.0883534g/mol
• Monoisotopic Mass: 306.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 15.50±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one

Introduction to 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one (CAS No. 2548992-66-9)

4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one, identified by its CAS number CAS No. 2548992-66-9, is a significant compound in the realm of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities and therapeutic applications. The structural framework of this molecule incorporates both benzoxazole and piperazine moieties, which are well-documented for their role in modulating various biological pathways.

The benzoxazole ring, a key structural feature of this compound, is known for its presence in numerous bioactive molecules. It has been extensively studied for its role in inhibiting enzymes and receptors involved in pain perception, inflammation, and neurological disorders. Specifically, the 6-chloro substitution on the benzoxazole ring enhances the electronic properties of the molecule, potentially influencing its binding affinity and selectivity towards target proteins. This modification is a common strategy in medicinal chemistry to optimize pharmacokinetic and pharmacodynamic properties.

Complementing the benzoxazole moiety, the azetidinyl group contributes to the overall complexity and functionality of the molecule. Azetidine derivatives are known for their ability to interact with biological targets in a unique manner due to their rigid five-membered ring structure. In this context, the azetidin-3-yl substituent in 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one suggests potential interactions with enzymes or receptors that recognize this specific scaffold. This dual functionality makes the compound a promising candidate for further exploration in drug development.

The piperazine ring is another critical component of this compound, contributing to its solubility and ability to cross biological membranes. Piperazine derivatives are widely used in pharmaceuticals due to their versatility in binding to various biological targets. The presence of a piperazine moiety in this molecule suggests that it may exhibit multiple modes of action, which could be advantageous for treating complex diseases that involve multiple pathways.

In recent years, there has been growing interest in developing small molecules that can modulate neurological disorders. The combination of benzoxazole and piperazine moieties makes 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one a particularly intriguing candidate for further investigation. Studies have shown that similar compounds exhibit potential neuroprotective effects, making them candidates for treating conditions such as Alzheimer's disease and Parkinson's disease. The unique structural features of this compound may offer new insights into the development of novel therapeutics for these debilitating conditions.

The synthesis of 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the 6-chloro group on the benzoxazole ring necessitates precise control over reaction conditions to avoid unwanted side products. Additionally, the incorporation of the azetidinyl moiety requires expertise in heterocyclic chemistry to ensure proper functionalization at the desired positions.

The pharmacological profile of this compound is still under investigation, but preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes and receptors relevant to neurological disorders. The combination of structural features from benzoxazole, azetidine, and piperazine provides a unique scaffold that may interact with multiple targets simultaneously. This polypharmacophoric nature could be leveraged to develop drugs with enhanced efficacy and reduced side effects compared to single-target therapies.

In conclusion, 4-[1-(6-chloro-1,3-benzoxazol-2-yl)azetidin-3-yl]piperazin-2-one (CAS No. 2548992-66-9) represents a promising lead compound for further exploration in drug discovery. Its unique structural features and potential biological activities make it an attractive candidate for developing novel therapeutics for neurological disorders. As research continues to uncover new insights into the mechanisms underlying these diseases, compounds like this one will play a crucial role in advancing our understanding and treatment options.